Cas no 81398-30-3 (2''-O-alpha-L-Rhamnopyranoside-Orientin+)
2''-O-alpha-L-Rhamnopyranoside-Orientin+ Chemical and Physical Properties
Names and Identifiers
-
- 2''-O-alpha-L-Rhamnopyranoside-Orientin+
- 8-[2-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
- 2′-Rhamnosyl-orientin
- 2′′-O-Rhamnosylorientin
- Luteolin 8-C-neohesperidoside
- Orientin 2′′-O-rhamnoside
- DTXSID901312108
- 8-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- 4H-1-Benzopyran-4-one, 8-[2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- Orientin 2''-O-rhamnoside
- 81398-30-3
- AKOS040762726
- CHEBI:183010
- Orientin 2''-rhamnoside
- 8-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- 8-[(2S,4S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- 8-((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- 8-((2S,4S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- Orientin 2a(2)a(2)-O-rhamnoside
-
- Inchi: 1S/C27H30O15/c1-8-19(34)21(36)23(38)27(39-8)42-26-22(37)20(35)16(7-28)41-25(26)18-13(32)5-12(31)17-14(33)6-15(40-24(17)18)9-2-3-10(29)11(30)4-9/h2-6,8,16,19-23,25-32,34-38H,7H2,1H3/t8-,16+,19-,20+,21+,22-,23+,25-,26+,27-/m0/s1
- InChI Key: TVSBSLGTNMNUBC-ZDBFMITKSA-N
- SMILES: OC1C=C(O)C2C(C=C(C3C=CC(O)=C(O)C=3)OC=2C=1[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)=O
Computed Properties
- Exact Mass: 594.15847025g/mol
- Monoisotopic Mass: 594.15847025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 5
- Complexity: 995
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 256Ų
2''-O-alpha-L-Rhamnopyranoside-Orientin+ Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2''-O-alpha-L-Rhamnopyranoside-Orientin+ Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5525-5 mg |
Orientin 2''-O-rhamnoside |
81398-30-3 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5525-1 mL * 10 mM (in DMSO) |
Orientin 2''-O-rhamnoside |
81398-30-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5650 | 2023-09-15 | |
| TargetMol Chemicals | TN5525-5mg |
Orientin 2''-O-rhamnoside |
81398-30-3 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN5525-1 ml * 10 mm |
Orientin 2''-O-rhamnoside |
81398-30-3 | 1 ml * 10 mm |
¥ 5650 | 2024-07-19 |
2''-O-alpha-L-Rhamnopyranoside-Orientin+ Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2''-O-alpha-L-Rhamnopyranoside-Orientin+
Introduction to 2''-O-alpha-L-Rhamnopyranoside-Orientin+ and CAS No 81398-30-3
The compound identified by CAS No 81398-30-3 and the product named 2''-O-alpha-L-Rhamnopyranoside-Orientin+ represents a significant advancement in the field of natural product chemistry and pharmaceutical research. This glycoside derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound is a complex oligosaccharide, incorporating a rhamnopyranose moiety linked to orientin, a flavone C-glycoside found in various plant species. Such modifications have been extensively studied for their potential therapeutic applications, particularly in the context of anti-inflammatory, antioxidant, and anticancer properties.
In recent years, the exploration of plant-derived glycosides has intensified, driven by their diverse pharmacological profiles and low toxicity profiles. The 2''-O-alpha-L-Rhamnopyranoside-Orientin+ structure exemplifies this trend, as it combines the benefits of both flavonoids and rhamnopyranose sugars. Flavonoids are well-documented for their ability to modulate multiple cellular pathways, including those involved in oxidative stress and inflammation. The addition of a rhamnopyranose residue enhances the solubility and bioavailability of orientin, making it a more effective candidate for therapeutic use.
Recent studies have highlighted the role of 2''-O-alpha-L-Rhamnopyranoside-Orientin+ in modulating immune responses. Research indicates that this compound can activate specific immune cells, such as T lymphocytes and macrophages, while simultaneously inhibiting pro-inflammatory cytokine production. This dual action makes it particularly promising for treating chronic inflammatory diseases, where excessive immune activation is a key pathological feature. The mechanism of action appears to involve the modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses.
The structural complexity of 2''-O-alpha-L-Rhamnopyranoside-Orientin+ also contributes to its potential as an anticancer agent. Preclinical studies have demonstrated that this glycoside can induce apoptosis in cancer cells by disrupting mitochondrial function and enhancing reactive oxygen species (ROS) production. Additionally, it has been shown to inhibit the proliferation of cancer cells by downregulating key growth factor receptors such as EGFR and HER2. These findings suggest that 2''-O-alpha-L-Rhamnopyranoside-Orientin+ could serve as a lead compound for developing novel anticancer therapies.
Another area of interest is the antioxidant activity of 2''-O-alpha-L-Rhamnopyranoside-Orientin+. Oxidative stress is recognized as a contributing factor in numerous diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. Furthermore, its ability to enhance the activity of endogenous antioxidant enzymes adds to its therapeutic potential.
The pharmacokinetic properties of 2''-O-alpha-L-Rhamnopyranoside-Orientin+ are also worth noting. Due to its glycosidic structure, it exhibits improved oral bioavailability compared to orientin alone. This is attributed to the enhanced solubility provided by the rhamnopyranose moiety, which facilitates better absorption across the gastrointestinal tract. Additionally, preliminary studies suggest that this compound has a favorable metabolic profile, with minimal degradation by digestive enzymes.
In conclusion, 2''-O-alpha-L-Rhamnopyranoside-Orientin+, identified by CAS No 81398-30-3, represents a promising natural product derivative with significant therapeutic potential. Its ability to modulate immune responses, induce apoptosis in cancer cells, scavenge free radicals, and enhance bioavailability makes it an attractive candidate for further clinical development. As research in this area continues to evolve, it is likely that additional applications for this compound will be discovered, further solidifying its importance in modern medicine.
81398-30-3 (2''-O-alpha-L-Rhamnopyranoside-Orientin+) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)